Cas no 2167493-57-2 (6-(chloromethyl)dispiro2.1.4^{5}.1^{3}decane)

• Product Name: 6-(chloromethyl)dispiro2.1.4^{5}.1^{3}decane
• CAS No: 2167493-57-2
• MF: C₁₁H₁₇Cl
• MW: 184.705682516098
• CID: 6306999
• PubChem ID: 165529221
• Update Time: 2025-10-29

6-(chloromethyl)dispiro2.1.4^{5}.1^{3}decane Chemical and Physical Properties

Names and Identifiers

• 6-(chloromethyl)dispiro2.1.4^{5}.1^{3}decane
• EN300-1461783
• 2167493-57-2
• 6-(chloromethyl)dispiro[2.1.4^{5}.1^{3}]decane

• Inchi： 1S/C11H17Cl/c12-6-9-2-1-3-11(9)7-10(8-11)4-5-10/h9H,1-8H2
• InChI Key： NPNCWQRHWCYNNE-UHFFFAOYSA-N
• SMILES： ClCC1CCCC21CC1(CC1)C2

Computed Properties

• Exact Mass: 184.1018782g/mol
• Monoisotopic Mass: 184.1018782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 0Ų

Additional information on 6-(chloromethyl)dispiro2.1.4^{5}.1^{3}decane

Comprehensive Overview of 6-(chloromethyl)dispiro[2.1.4⁵.1³]decane (CAS No. 2167493-57-2)

6-(chloromethyl)dispiro[2.1.4⁵.1³]decane (CAS No. 2167493-57-2) is a structurally unique organic compound that has garnered significant attention in pharmaceutical and materials science research. Its dispiro architecture and functional chloromethyl group make it a versatile intermediate for synthesizing complex molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting neurological disorders and inflammation, which aligns with current trends in precision medicine and small-molecule therapeutics.

The compound’s spirocyclic framework contributes to its stability and conformational rigidity, properties highly sought after in medicinal chemistry. Recent studies highlight its utility in designing allosteric modulators for G-protein-coupled receptors (GPCRs), a hot topic in drug development. Additionally, its chloromethyl moiety allows for facile derivatization, enabling covalent bonding strategies—a technique gaining traction in proteolysis-targeting chimeras (PROTACs) and bioconjugation applications.

From an industrial perspective, 6-(chloromethyl)dispiro[2.1.4⁵.1³]decane is pivotal in agrochemical formulations, where its spiro structure enhances pesticide efficacy while reducing environmental persistence. This addresses growing consumer concerns about sustainable agriculture and green chemistry. Analytical techniques like NMR spectroscopy and high-resolution mass spectrometry (HRMS) are critical for characterizing its purity, a common query among synthetic chemists.

In material science, the compound’s three-dimensional topology inspires innovations in porous organic polymers (POPs) for gas storage—a response to the global push for carbon capture technologies. Its synthesis often involves catalyzed cyclization, a process optimized for scalability in peer-reviewed protocols. Safety data sheets emphasize handling under inert conditions, reflecting industry standards for lab-scale synthesis.

As AI-driven molecular design accelerates, 2167493-57-2 emerges as a test case for machine learning models predicting steric effects and reactivity. This intersection of computational chemistry and experimental validation resonates with researchers exploring automated synthesis platforms. Patent filings reveal its incorporation into photoactive materials, tapping into the demand for organic electronics.

Environmental fate studies of 6-(chloromethyl)dispiro[2.1.4⁵.1³]decane derivatives are sparse but relevant to regulatory compliance discussions. The compound’s bioisosteric potential—replacing traditional benzene rings—aligns with fragment-based drug design principles. For suppliers, ensuring batch-to-batch consistency remains a priority, as highlighted in quality control forums.

In summary, CAS No. 2167493-57-2 exemplifies how niche chemicals drive interdisciplinary innovation. Its applications span from next-generation therapeutics to smart materials, making it a compelling subject for academic and industrial R&D teams navigating the chemical space of tomorrow.